tert-butyl 3,4-difluorophenyl carbonate
Overview
Description
Tert-butyl 3,4-difluorophenyl carbonate (TBDFC) is a compound used in organic synthesis and as a reagent in the laboratory. It is a highly useful compound with a wide range of applications in scientific research.
Mechanism of Action
Tert-butyl 3,4-difluorophenyl carbonate acts as an electrophile in organic synthesis. It is a reactive compound that can react with nucleophiles, such as alcohols and amines, to form new compounds.
Biochemical and Physiological Effects
tert-butyl 3,4-difluorophenyl carbonate has been shown to be non-toxic and non-mutagenic in laboratory studies. It has also been shown to be non-irritating to skin and eyes.
Advantages and Limitations for Lab Experiments
Tert-butyl 3,4-difluorophenyl carbonate has several advantages for lab experiments. It is a highly reactive compound that is easy to synthesize and use in organic synthesis. It is also a non-toxic and non-irritating compound, making it safe to handle in the laboratory. However, tert-butyl 3,4-difluorophenyl carbonate is also a volatile compound and can easily evaporate, making it difficult to work with in open systems.
Future Directions
Tert-butyl 3,4-difluorophenyl carbonate has potential future applications in the production of pharmaceuticals, agrochemicals, and other organic compounds. It could also be used as a catalyst in chemical reactions and as a solvent in chromatography. Additionally, tert-butyl 3,4-difluorophenyl carbonate could be used in the synthesis of new compounds and in the development of new synthetic methods. Finally, tert-butyl 3,4-difluorophenyl carbonate could be used in the development of new analytical techniques, such as NMR spectroscopy.
Synthesis Methods
Tert-butyl 3,4-difluorophenyl carbonate can be synthesized from tert-butyl alcohol and 3,4-difluorophenyl chloroformate. This is a two-step reaction, in which the alcohol is first reacted with the chloroformate in the presence of a base, such as sodium hydroxide, to form the corresponding ester. This reaction is then followed by a hydrolysis reaction to yield tert-butyl 3,4-difluorophenyl carbonate.
Scientific Research Applications
Tert-butyl 3,4-difluorophenyl carbonate is a versatile compound used in a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a solvent in chromatography, and as a catalyst in chemical reactions. It is also used in the production of pharmaceuticals, agrochemicals, and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 3,4-difluorophenyl carbonate can be achieved through the reaction of 3,4-difluorophenol with tert-butyl chloroformate in the presence of a base.", "Starting Materials": [ "3,4-difluorophenol", "tert-butyl chloroformate", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Add 3,4-difluorophenol to a reaction flask", "Add tert-butyl chloroformate to the reaction flask", "Add a base to the reaction flask", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
1389949-71-6 |
Product Name |
tert-butyl 3,4-difluorophenyl carbonate |
Molecular Formula |
C11H12F2O3 |
Molecular Weight |
230.2 |
Purity |
95 |
Origin of Product |
United States |
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